Trimethyl{3-[(prop-2-en-1-yl)oxy]propoxy}silane

• CAS No.: 821017-87-2
• Molecular Formula: C9H20O2Si
• Molecular Weight: 188.34 g/mol
• IUPAC Name: trimethyl(3-prop-2-enoxypropoxy)silane
• InChI: InChI=1S/C9H20O2Si/c1-5-7-10-8-6-9-11-12(2,3)4/h5H,1,6-9H2,2-4H3
• InChI Key: CNFIVAYNSFNTEL-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)OCCCOCC=C

Description

Trimethyl{3-[(prop-2-en-1-yl)oxy]propoxy}silane is an organosilicon compound with the molecular formula C9H20O2Si. It is a colorless liquid that is used in various chemical reactions and industrial applications. The compound is known for its reactivity and versatility in organic synthesis, making it a valuable intermediate in the production of various chemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions

Trimethyl{3-[(prop-2-en-1-yl)oxy]propoxy}silane can be synthesized through several methods. One common method involves the reaction of allyl alcohol with trimethylchlorosilane in the presence of a base such as triethylamine. The reaction proceeds via the formation of an intermediate, which then undergoes a substitution reaction to yield the desired product.

Industrial Production Methods

In industrial settings, the production of this compound typically involves large-scale batch or continuous processes. The reaction conditions are optimized to ensure high yield and purity of the product. The use of advanced purification techniques, such as distillation and chromatography, is common to remove impurities and obtain a high-quality product.

Chemical Reactions Analysis

Types of Reactions

Trimethyl{3-[(prop-2-en-1-yl)oxy]propoxy}silane undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding silanols or siloxanes.

Reduction: Reduction reactions can convert the compound into simpler silanes.

Substitution: The allyl group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Reagents like halogens or organometallic compounds are employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield silanols, while substitution reactions can produce a variety of functionalized silanes.

Scientific Research Applications

Trimethyl{3-[(prop-2-en-1-yl)oxy]propoxy}silane has numerous applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and polymers.

Biology: The compound is employed in the modification of biomolecules for various biological studies.

Medicine: It serves as an intermediate in the synthesis of pharmaceuticals and drug delivery systems.

Industry: The compound is used in the production of coatings, adhesives, and sealants due to its reactivity and stability.

Mechanism of Action

The mechanism by which Trimethyl{3-[(prop-2-en-1-yl)oxy]propoxy}silane exerts its effects involves the interaction of the silicon atom with various molecular targets. The silicon atom can form stable bonds with carbon, oxygen, and other elements, facilitating the formation of complex structures. The pathways involved in these reactions are typically governed by the electronic and steric properties of the compound.

Comparison with Similar Compounds

Similar Compounds

• Trimethyl(propoxy)silane
• Trimethyl(allyloxy)silane
• Trimethyl(propargyloxy)silane

Uniqueness

Trimethyl{3-[(prop-2-en-1-yl)oxy]propoxy}silane is unique due to its specific structure, which combines an allyl group with a propoxy group attached to a silicon atom. This unique combination imparts distinct reactivity and properties, making it valuable in applications where other similar compounds may not be suitable.